Cas no 1438241-19-0 (tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate)

• Product Name: tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate
• CAS No: 1438241-19-0
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 4604685
• Update Time: 2025-05-30

tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-BOC-3A,4,6,6A-TETRAHYDRO-PYRROLO[3,4-D]ISOXAZOLE-3-METHAMINE
• tert-Butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate
• 5H-Pyrrolo[3,4-d]isoxazole-5-carboxylic acid, 3-(aminomethyl)-3a,4,6,6a-tetrahydro-, 1,1-dimethylethyl ester
• tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate

• Inchi： 1S/C11H19N3O3/c1-11(2,3)16-10(15)14-5-7-8(4-12)13-17-9(7)6-14/h7,9H,4-6,12H2,1-3H3
• InChI Key： NGEGZOIWPHWOJW-UHFFFAOYSA-N
• SMILES： O1C2CN(C(OC(C)(C)C)=O)CC2C(CN)=N1

Additional information on tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate

Comprehensive Overview of tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate (CAS No. 1438241-19-0)

The compound tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate (CAS No. 1438241-19-0) is a highly specialized heterocyclic building block widely utilized in pharmaceutical research and organic synthesis. Its unique pyrrolo-oxazole scaffold makes it a valuable intermediate for designing novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and medicinal chemistry.

One of the key structural features of tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate is its fused bicyclic system, which combines a pyrrole ring with an oxazole moiety. This configuration enhances its molecular rigidity and bioavailability, making it an attractive candidate for structure-activity relationship (SAR) studies. The presence of the tert-butyl ester group further improves its solubility and stability, facilitating its use in high-throughput screening (HTS) assays.

In recent years, the demand for tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate has surged due to its relevance in fragment-based drug design (FBDD). This approach leverages small molecular fragments like this compound to construct larger, more complex drug candidates. Its aminomethyl functionality allows for easy derivatization, enabling researchers to explore diverse pharmacophore configurations. This adaptability aligns with the growing trend toward personalized medicine and targeted therapies.

The synthesis of tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for green chemistry and sustainable manufacturing. These innovations are critical in meeting the Environmental, Social, and Governance (ESG) standards increasingly demanded by the pharmaceutical industry.

From a computational chemistry perspective, tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These analyses help predict its interactions with biological targets such as G-protein-coupled receptors (GPCRs) and kinases, which are pivotal in oncology and neurodegenerative disease research. The compound's drug-likeness scores, calculated using Lipinski's Rule of Five, further underscore its potential as a lead compound.

In conclusion, tert-butyl 3-(aminomethyl)-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-5-carboxylate (CAS No. 1438241-19-0) represents a versatile and promising tool in modern drug development. Its structural complexity, synthetic accessibility, and broad applicability in biochemical assays make it a focal point for researchers aiming to address unmet medical needs. As the pharmaceutical landscape evolves, this compound is poised to play a significant role in advancing precision medicine and next-generation therapeutics.